Cas no 899957-95-0 (1-(furan-2-yl)methyl-4-{(4-methylphenyl)methylsulfanyl}-1H,2H,5H,6H,7H-cyclopentadpyrimidin-2-one)

• Product Name: 1-(furan-2-yl)methyl-4-{(4-methylphenyl)methylsulfanyl}-1H,2H,5H,6H,7H-cyclopentadpyrimidin-2-one
• CAS No: 899957-95-0
• MF: C₂₀H₂₀N₂O₂S
• MW: 352.450003623962
• CID: 5490540
• Update Time: 2025-11-01

1-(furan-2-yl)methyl-4-{(4-methylphenyl)methylsulfanyl}-1H,2H,5H,6H,7H-cyclopentadpyrimidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-Cyclopentapyrimidin-2-one, 1-(2-furanylmethyl)-1,5,6,7-tetrahydro-4-[[(4-methylphenyl)methyl]thio]-
• 1-(furan-2-yl)methyl-4-{(4-methylphenyl)methylsulfanyl}-1H,2H,5H,6H,7H-cyclopentadpyrimidin-2-one

• Inchi： 1S/C20H20N2O2S/c1-14-7-9-15(10-8-14)13-25-19-17-5-2-6-18(17)22(20(23)21-19)12-16-4-3-11-24-16/h3-4,7-11H,2,5-6,12-13H2,1H3
• InChI Key： RCEQGNQAOYRELM-UHFFFAOYSA-N
• SMILES： C1(=O)N=C(SCC2=CC=C(C)C=C2)C2CCCC=2N1CC1=CC=CO1

Additional information on 1-(furan-2-yl)methyl-4-{(4-methylphenyl)methylsulfanyl}-1H,2H,5H,6H,7H-cyclopentadpyrimidin-2-one

Introduction to 1-(furan-2-yl)methyl-4-{(4-methylphenyl)methylsulfanyl}-1H,2H,5H,6H,7H-cyclopentadpyrimidin-2-one (CAS No. 899957-95-0)

The compound 1-(furan-2-yl)methyl-4-{(4-methylphenyl)methylsulfanyl}-1H,2H,5H,6H,7H-cyclopentadpyrimidin-2-one, identified by its CAS number 899957-95-0, represents a significant advancement in the field of pharmaceutical chemistry. This molecule belongs to a class of heterocyclic compounds that have garnered considerable attention due to their potential biological activities and structural complexity. The presence of multiple functional groups, including a furan moiety and a methylsulfanyl substituent, contributes to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of cyclopentadpyrimidine derivatives in drug discovery. These compounds exhibit a range of pharmacological effects, making them valuable candidates for therapeutic applications. The specific arrangement of atoms in 1-(furan-2-yl)methyl-4-{(4-methylphenyl)methylsulfanyl}-1H,2H,5H,6H,7H-cyclopentadpyrimidin-2-one enhances its interactions with biological targets, which is a critical factor in determining its efficacy. The furan ring, in particular, has been shown to modulate the binding affinity of small molecules to proteins and enzymes.

In the context of modern medicinal chemistry, the synthesis and optimization of such complex molecules are essential for developing novel treatments. The structural features of 1-(furan-2-yl)methyl-4-{(4-methylphenyl)methylsulfanyl}-1H,2H,5H,6H,7H-cyclopentadpyrimidin-2-one make it a promising candidate for further investigation. Researchers have been exploring its potential as an intermediate in the synthesis of more sophisticated pharmacophores. The methylsulfanyl group adds an additional layer of functionality that can be exploited for fine-tuning the pharmacological properties of the compound.

The development of new therapeutic agents often involves rigorous testing to assess their safety and efficacy. Preliminary studies on 1-(furan-2-yl)methyl-4-{(4-methylphenyl)methylsulfanyl}-1H,2H,5H,6H,7H-cyclopentadpyrimidin-2-one have shown encouraging results in vitro. These experiments have focused on evaluating its interaction with various biological targets, including enzymes and receptors involved in key metabolic pathways. The compound's ability to modulate these pathways suggests its potential as a therapeutic agent for a range of diseases.

One of the most intriguing aspects of this compound is its structural diversity. The combination of a cyclopentadpyrimidine core with aromatic rings and heterocyclic groups creates a molecule with multiple sites for interaction with biological systems. This complexity is not only challenging but also rewarding for medicinal chemists who are tasked with designing molecules that can precisely target disease-causing mechanisms. The presence of both polar and non-polar regions in 1-(furan-2-yl)methyl-4-{(4-methylphenyl)methylsulfanyl}-1H,2H,5H,6H,7H-cyclopentadpyrimidin-2-one enhances its solubility and bioavailability, which are critical factors for drug development.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled chemists to construct complex molecules with greater precision and efficiency. Techniques such as transition metal catalysis and flow chemistry have been particularly useful in the preparation of 1-(furan-2-yl)methyl-4-{(4-methylphenyl)methylsulfanyl}-1H,2H,5H,6H,7H-cyclopentadpyrimidin-2-one and related derivatives. These methods not only improve the scalability of production but also reduce the environmental impact of chemical synthesis.

As research continues to uncover new applications for this class of compounds, the potential for therapeutic breakthroughs remains high. The unique structural features of 1-(furan-2-yl)methyl-4-{(4-methylphenyl)methylsulfanyl}-1H,2H,5H,6H,7H-cyclopentadpyrimidin-2-one make it an attractive candidate for further exploration in drug discovery programs. Collaborative efforts between chemists and biologists are essential for translating these findings into tangible therapeutic benefits for patients worldwide.

In conclusion,1-(furan-2-yl)methyl-4-{(4-methylphenyl)methylsulfanyl}-1H,2H,5 H,6 H,7 H-cyclopentadpyrimidin - - - - - - - - - - - - - - one (CAS No. 899957 - 95 - 0) is a remarkable compound with significant potential in pharmaceutical research . Its complex structure , diverse functional groups , and promising biological activities make it a valuable asset in the quest for new treatments . As our understanding of molecular interactions continues to evolve , compounds like this will play an increasingly important role in advancing medical science .